Cas no 123926-88-5 ((3-(Phenylethynyl)phenyl)methanol)

• Product Name: (3-(Phenylethynyl)phenyl)methanol
• CAS No: 123926-88-5
• MF: C₁₅H₁₂O
• MW: 208.255184173584
• CID: 4689928
• Update Time: 2025-10-31

(3-(Phenylethynyl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-(Phenylethynyl)phenyl)methanol
• YOLPZRFRLKMOOQ-UHFFFAOYSA-N
• 3-(2-phenylethynyl)benzyl alcohol
• AX8270587

• Inchi： 1S/C15H12O/c16-12-15-8-4-7-14(11-15)10-9-13-5-2-1-3-6-13/h1-8,11,16H,12H2
• InChI Key： YOLPZRFRLKMOOQ-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C#CC2C=CC=CC=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on (3-(Phenylethynyl)phenyl)methanol

Chemical Profile of (3-(Phenylethynyl)phenyl)methanol (CAS No: 123926-88-5)

Introducing the compound (3-(Phenylethynyl)phenyl)methanol, identified by its CAS number 123926-88-5, a molecule of significant interest in the field of pharmaceutical chemistry and organic synthesis. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and material science. The presence of a phenylethynyl group and a methanol moiety contributes to its distinct chemical properties, making it a valuable candidate for further exploration.

The molecular structure of (3-(Phenylethynyl)phenyl)methanol consists of two aromatic rings connected by an ethynyl linkage, with a hydroxymethyl group attached to one of the benzene rings. This configuration imparts a range of chemical reactivities that are exploited in various synthetic pathways. The compound’s ability to participate in nucleophilic addition reactions, coupled with its stability under certain conditions, makes it a versatile intermediate in organic synthesis.

In recent years, there has been growing interest in the development of novel pharmaceutical agents derived from aromatic compounds. The structural motif present in (3-(Phenylethynyl)phenyl)methanol aligns well with this trend, as aromatic systems are frequently employed in medicinal chemistry due to their biological activity and synthetic accessibility. Researchers have been exploring derivatives of this compound to identify potential therapeutic targets, particularly in the realm of anti-inflammatory and antimicrobial applications.

One of the most compelling aspects of (3-(Phenylethynyl)phenyl)methanol is its role as a precursor in the synthesis of more complex molecules. For instance, the phenylethynyl group can be further functionalized through cross-coupling reactions, such as Suzuki or Sonogashira couplings, to introduce additional substituents that may enhance biological activity. These transformations have been widely reported in the literature and represent a cornerstone of modern synthetic organic chemistry.

The methanol moiety in the compound also offers opportunities for derivatization. It can be oxidized to form an aldehyde or carboxylic acid, or it can undergo esterification to yield esters that are commonly used in drug formulations. Such modifications are crucial for fine-tuning the pharmacokinetic properties of potential drug candidates, ensuring optimal absorption, distribution, metabolism, and excretion profiles.

Recent studies have highlighted the importance of (3-(Phenylethynyl)phenyl)methanol in the context of material science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. These complexes exhibit unique electronic properties that make them suitable for applications in organic synthesis and nanotechnology. The compound’s dual functionality—aromaticity and hydroxymethyl group—provides a versatile platform for designing materials with tailored properties.

The pharmaceutical industry has also shown interest in exploring the biological activity of derivatives of (3-(Phenylethynyl)phenyl)methanol. Preclinical studies have demonstrated that certain modifications to this core structure can lead to compounds with potent anti-inflammatory effects. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. The ability to modulate inflammation without significant side effects remains a major goal in drug discovery.

In addition to its pharmaceutical applications, (3-(Phenylethynyl)phenyl)methanol has found utility in agrochemical research. Its structural features make it a promising candidate for developing novel pesticides and herbicides. By leveraging its reactivity and stability, chemists have been able to design compounds that exhibit high efficacy against pests while minimizing environmental impact—a critical consideration in modern agriculture.

The synthesis of (3-(Phenylethynyl)phenyl)methanol itself is an intriguing challenge that has been addressed by several research groups. Common synthetic routes involve the coupling of benzene derivatives with acetylenes under palladium catalysis. These reactions are highly efficient and provide access to a wide range of substituted phenethyl alcohols. The optimization of these synthetic protocols is essential for large-scale production and industrial applications.

The future prospects for (3-(Phenylethynyl)phenyl)methanol are bright, with ongoing research aimed at expanding its utility across multiple domains. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process, enabling faster identification of promising derivatives. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for society.

In conclusion, (3-(Phenylethynyl)phenyl)methanol (CAS No: 123926-88-5) represents a fascinating molecule with diverse applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and chemical reactivity make it a valuable building block for further innovation. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in addressing global challenges across multiple scientific disciplines.